2-{[1-(4-Methylphenyl)ethyl]amino}-2-oxoethyl 3-methylthiophene-2-carboxylate

• IUPAC Name: [2-[1-(4-methylphenyl)ethylamino]-2-oxoethyl] 3-methylthiophene-2-carboxylate
• InChI: InChI=1S/C17H19NO3S/c1-11-4-6-14(7-5-11)13(3)18-15(19)10-21-17(20)16-12(2)8-9-22-16/h4-9,13H,10H2,1-3H3,(H,18,19)
• InChI Key: XCMQGRXOIUMEKI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(C)NC(=O)COC(=O)C2=C(C=CS2)C
• Molecular Formula: C17H19NO3S
• Molecular Weight: 317.4 g/mol
• CAS No.: 1291869-44-7

Description

2-{[1-(4-Methylphenyl)ethyl]amino}-2-oxoethyl 3-methylthiophene-2-carboxylate is a useful research compound. Its molecular formula is C17H19NO3S and its molecular weight is 317.4. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity : A study by Prasad et al. (2017) highlights the synthesis of novel 2-aminothiophene derivatives, including ethyl 2-amino-4-phenylthiophene-3-carboxylate derivatives, obtained through base protanated reactions. These compounds were screened for their antibacterial activity using the minimum inhibitory concentration (MIC) method, showcasing their potential as antimicrobial agents (Prasad, Angothu, Latha, & Nagulu, 2017).

Synthesis Techniques : The Gewald reaction is a notable method for synthesizing 2-aminothiophenes. Tormyshev et al. (2006) reported the one-pot synthesis of 2-aminothiophene-3-carboxylates with various aryl groups at the 4-position, highlighting the versatility of aryl alkyl ketones in this process. This method provides a straightforward approach to producing these compounds in good to moderate yields, demonstrating the synthetic utility of the Gewald reaction in creating thiophene derivatives (Tormyshev, Trukhin, Rogozhnikova, Mikhalina, Troitskaya, & Flinn, 2006).

Anticancer Properties : The structural and activity relationship of ethyl 2-amino-4-(2-ethoxy-2-oxoethyl)-6-phenyl-4H-chromene-3-carboxylate (an analogue) and its effects on overcoming drug resistance in cancer cells were explored by Das et al. (2009). Their research into derivatives of the base compound sheds light on the potential for developing anticancer agents capable of mitigating drug resistance, a significant barrier in cancer treatment. This study emphasizes the importance of structural modifications in enhancing the therapeutic efficacy of such compounds (Das, Doshi, Tian, Addo, Srinivasan, Hermanson, & Xing, 2009).

Fluorescent Probing and Sensing : The compound's derivatives have also been explored for applications beyond medicinal chemistry. For instance, the synthesis of polythiophene-based conjugated polymers for selective detection of metal ions and amino acids in aqueous solutions showcases the versatility of these compounds. Such polymers exhibit high selectivity and sensitivity, demonstrating their potential as fluorescent probes for environmental monitoring and diagnostic purposes (Guo, Yang, Yang, Zhu, Pei, & Zhang, 2014).